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Compound of Interest

Ethyl 2-(benzylamino)acetate
Compound Name:
Hydrochloride

Cat. No.: B112867

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive review of the existing research on
Ethyl 2-(benzylamino)acetate hydrochloride (also known as N-Benzylglycine ethyl ester
hydrochloride). This document summarizes key physicochemical properties, detailed
experimental protocols for its synthesis, and an overview of the current, albeit limited,
understanding of its biological significance. The information is presented to facilitate further
research and development efforts involving this compound.

Core Physicochemical and Analytical Data

A summary of the key physicochemical properties of Ethyl 2-(benzylamino)acetate
hydrochloride is presented in Table 1. This data has been compiled from various chemical
databases and supplier information.

Table 1: Physicochemical Properties of Ethyl 2-(benzylamino)acetate Hydrochloride
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Property Value Source

--INVALID-LINK--, --INVALID-

Molecular Formula C11H16CINO2
LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 229.70 g/mol
LINK--
--INVALID-LINK--, --INVALID-
CAS Number 6344-42-9
LINK--
Appearance White to off-white solid --INVALID-LINK--
Purity (LCMS) 95.43% --INVALID-LINK--
ethyl 2-
IUPAC Name (benzylamino)acetate;hydrochl ~ --INVALID-LINK--
oride
CCOC(=0O)CNCC1=CC=CC=C
SMILES --INVALID-LINK--
1.Cl
ZYCCGXGBRHRRLQ-
InChl Key --INVALID-LINK--

UHFFFAOYSA-N

Analytical characterization of Ethyl 2-(benzylamino)acetate hydrochloride typically involves
techniques such as *H NMR and LCMS to confirm the structure and purity of the compound.[1]

Experimental Protocols: Synthesis of the Free Base

While detailed protocols for the direct synthesis of the hydrochloride salt are not readily
available in peer-reviewed literature, a common approach involves the synthesis of the free
base, N-Benzylglycine ethyl ester, followed by treatment with hydrochloric acid. Two primary
synthetic routes for the free base have been described: alkylation and reductive amination.[2] A
detailed experimental procedure for the N-alkylation of glycine ethyl ester hydrochloride is
provided below.

N-Alkylation of Glycine Ethyl Ester Hydrochloride

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b112867?utm_src=pdf-body
https://file.medchemexpress.eu/batch_PDF/HY-76448/Ethyl-2-benzylamino-acetate-hydrochloride-COA-608271-MedChemExpress.pdf
https://www.guidechem.com/question/how-to-synthesize-n-benzylglyc-id134733.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This procedure details the synthesis of N-Benzylglycine ethyl ester from glycine ethyl ester

hydrochloride and benzyl chloride.

Materials:

Glycine ethyl ester hydrochloride (28.0 g)
Triethylamine (20.0 g initially, then another 20.0 g)
Ethanol (200 ml)

Benzyl chloride (27.8 g)

Anhydrous magnesium sulfate

Procedure:

To a flask, add glycine ethyl ester hydrochloride (28.0 g), triethylamine (20.0 g), and ethanol
(200 ml).

Heat the mixture to reflux and maintain for 1 hour.

Cool the mixture, which will result in the precipitation of a white solid.

Filter the solid and add another 20.0 g of triethylamine to the filtrate.

Cool the mixture to 0-5°C.

Slowly add benzyl chloride (27.8 g) dropwise to the cooled mixture.

After the addition is complete, heat the reaction to 40°C and maintain for 4 hours.
Upon completion of the reaction, filter the mixture.

Wash the filtrate with water until it is neutral.

Dry the solution with anhydrous magnesium sulfate and then filter off the drying agent.

Distill the remaining residue under reduced pressure at 100°C.
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» Collect the fraction at 139-142°C to obtain N-Benzylglycine ethyl ester as a pale yellow oily
liquid.[2]

Yield: Approximately 80.3% (based on glycine ethyl ester hydrochloride).[2]

The following diagram illustrates the workflow for this synthesis.
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Synthesis Workflow for N-Benzylglycine Ethyl Ester
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Biological Activity and Potential Applications

The direct biological activity of Ethyl 2-(benzylamino)acetate hydrochloride is not well-
documented in publicly available research. It is primarily recognized as an important
intermediate in the chemical, pesticide, and pharmaceutical industries.[3] Its structural similarity
to glycine suggests its potential use in peptide synthesis.[4]

While direct evidence is lacking, research on structurally related compounds may offer insights
into potential areas of investigation:

» Anti-inflammatory Potential: A study on N-(4-substituted phenyl)glycine derivatives, which
share the N-phenylglycine core, demonstrated that some of these compounds exhibit anti-
inflammatory activity in a carrageenan-induced rat paw edema assay.[5] This suggests that
the N-benzylglycine scaffold could be a starting point for the development of novel anti-
inflammatory agents.

» Amylin Aggregation Inhibition: Research into 1-benzylamino-2-hydroxyalkyl derivatives has
shown their potential as inhibitors of human amylin aggregation, a process implicated in type
2 diabetes and Alzheimer's disease.[6] Although Ethyl 2-(benzylamino)acetate
hydrochloride is a simpler molecule, this finding points to the potential relevance of the
benzylamino moiety in modulating protein aggregation.

¢ Neuroprotection (Indirect Evidence): It is important to note that while some studies report
neuroprotective effects of "ethyl acetate extracts" from various plants, these are complex
mixtures and the activity cannot be attributed to Ethyl 2-(benzylamino)acetate
hydrochloride.

The following diagram illustrates the potential, though currently unproven, logical relationships
for the biological relevance of this compound based on related structures.
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Inferred Potential Biological Relevance

Conclusion and Future Directions

Ethyl 2-(benzylamino)acetate hydrochloride is a readily synthesizable compound with well-
defined physicochemical properties. While its primary current application is as a chemical
intermediate, the biological activities of structurally related compounds suggest that it may
warrant further investigation as a lead compound in drug discovery programs, particularly in the
areas of anti-inflammatory and neuroprotective agents. Future research should focus on the
direct biological evaluation of Ethyl 2-(benzylamino)acetate hydrochloride in a variety of in
vitro and in vivo assays to elucidate any potential therapeutic effects and to understand its
mechanism of action. The detailed synthesis protocol provided herein should facilitate the
production of this compound for such research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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